Cas no 354587-77-2 (tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate
• CAS No: 354587-77-2
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 1470603
• PubChem ID: 23560811
• Update Time: 2025-04-20

tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate
• 4-(5-Formyl-thiazol-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 354587-77-2
• SCHEMBL2828578
• DTXSID40634969
• JUVLYFQRUBLHEH-UHFFFAOYSA-N
• DA-19078

• Inchi： 1S/C13H19N3O3S/c1-13(2,3)19-12(18)16-6-4-15(5-7-16)11-14-8-10(9-17)20-11/h8-9H,4-7H2,1-3H3
• InChI Key： JUVLYFQRUBLHEH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 297.11487
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 62.74